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Compound of Interest

Compound Name:
6-Chloro-6-deoxy-gamma-

cyclodextrin

Cat. No.: B12101694

Get Quote

An In-depth Technical Guide on 6-Chloro-6-deoxy-gamma-cyclodextrin

This guide provides a comprehensive technical overview of Octakis(6-deoxy-6-chloro)-gamma-

cyclodextrin, a key derivative in cyclodextrin chemistry. Tailored for researchers, scientists, and

professionals in drug development, this document delves into the molecule's core properties,

synthesis, characterization, and applications, grounding all information in established scientific

principles.

Fundamental Molecular Properties
Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin, also referred to as 6-per-deoxy-6-per-chloro-

gamma-cyclodextrin, is a modified cyclodextrin where the primary hydroxyl groups on each of

the eight glucose units of gamma-cyclodextrin have been replaced by a chlorine atom. This

substitution is pivotal, transforming the cyclodextrin into a versatile intermediate for further

chemical modifications.
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The fundamental identifiers for this compound are its chemical formula and molecular weight,

which are critical for stoichiometric calculations in synthetic chemistry and for analytical

verification.

Molecular Formula: C48H72Cl8O32[1][2][3]

Molecular Weight: Approximately 1444.7 g/mol [1][2][3][4]

These properties are summarized in the table below for quick reference.

Table 1: Core Molecular and Physical Properties

Property Value Source(s)

Chemical Name
Octakis(6-deoxy-6-chloro)-
gamma-cyclodextrin

[1][4]

CAS Number 173094-60-5 [1][5][6]

Molecular Formula C48H72Cl8O32 [1][2][3]

Formula Weight 1444.7 g/mol [1][2][3][4]

Physical Appearance White to slight yellow powder [1][7]

| Solubility | Soluble in DMF; not soluble in water or methanol |[1] |

Synthesis and Purification: A Mechanistic Approach
The synthesis of per-chlorinated cyclodextrins is a cornerstone of their chemistry, enabling the

creation of advanced derivatives. The most common strategies involve the use of a

halogenating agent to selectively replace the primary hydroxyl groups.

Expertise in Synthesis: The Rationale Behind the
Protocol
A robust method for preparing 6-per-deoxy-6-per-chloro-γ-cyclodextrin involves a halogenating

agent, often generated in situ from reagents like phosphorous pentachloride and

dimethylformamide (DMF).[8][9] This choice is deliberate; such reagents are highly effective for
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the selective chlorination of primary alcohols over the more sterically hindered secondary

alcohols found at the C2 and C3 positions of the glucose units.

Experimental Protocol: A Self-Validating System

Activation: The process begins by dissolving the starting material, gamma-cyclodextrin, in an

appropriate solvent, typically DMF. A halogenating agent, such as one prepared from

phosphorous pentachloride and DMF, is introduced.[8][9]

Chlorination: The reaction mixture is heated to facilitate the nucleophilic substitution. The

progress is meticulously monitored via thin-layer chromatography (TLC) to ensure the

reaction proceeds to completion, which is key to maximizing the yield of the desired per-

substituted product and minimizing under-chlorinated impurities.[1]

Quenching & Isolation: Upon completion, the reaction is carefully quenched, often with water

or an aqueous base like sodium hydroxide solution.[8][9] This step neutralizes the reactive

halogenating agent and precipitates the crude product.

Purification: The isolated solid is then subjected to rigorous washing and purification.

Crystalline forms can be obtained by dissolving the crude product in DMF and adding an

anti-solvent, such as a mixture of water and an alcohol (e.g., methanol, ethanol, or tert-

butanol), to induce crystallization.[8][9] The purity of the final product is then confirmed using

the analytical methods described below.

Synthesis Stage Work-up & Purification

γ-Cyclodextrin in DMF Add Halogenating Agent (e.g., PCl5/DMF) Heat & Monitor (TLC) Quench with Water/Base
Reaction Complete

Filter & Wash Crude Product Recrystallization (DMF/Anti-solvent) Isolate Pure Crystalline Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of 6-per-deoxy-6-per-chloro-

gamma-cyclodextrin.
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To ensure the identity, purity, and quality of the synthesized compound, a multi-pronged

analytical approach is essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for

structural confirmation. In the ¹H and ¹³C NMR spectra, the successful substitution is

confirmed by the disappearance of signals corresponding to the primary C6-hydroxyl groups

and the appearance of characteristic signals for the chloromethyl groups.[1]

Mass Spectrometry (MS): Provides definitive confirmation of the molecular weight. The

isotopic pattern resulting from the eight chlorine atoms is a unique signature that verifies the

per-chlorination of the molecule.

X-Ray Powder Diffraction (XRPD): When the product is crystalline, XRPD is used to identify

its specific polymorphic form, which can be critical for consistency in pharmaceutical

applications. Different crystalline forms are characterized by unique peaks at specific 2-theta

angles.[8][9]

Authoritative Grounding: Applications in Drug
Development
The primary value of 6-Chloro-6-deoxy-gamma-cyclodextrin lies in its role as a versatile

chemical building block and functional excipient. Cyclodextrins, in general, are widely used in

the pharmaceutical industry to enhance the solubility, stability, and bioavailability of poorly

water-soluble drugs.[10][11][12][13]

A Key Intermediate for Sugammadex
The most prominent application of this molecule is as the key intermediate in the synthesis of

Sugammadex.[8][14] Sugammadex is a modified gamma-cyclodextrin designed to encapsulate

and reverse the effects of certain neuromuscular blocking agents. The eight chlorine atoms on

the per-chloro intermediate serve as excellent leaving groups for the subsequent nucleophilic

substitution reaction with a thiol-containing compound, which ultimately forms the final

Sugammadex structure.
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Beyond Sugammadex, this chlorinated cyclodextrin is a platform for creating novel drug

delivery systems and research tools.[15][16]

Drug Delivery Systems: The chlorine atoms can be substituted with various functional groups

to create tailored carriers for targeted drug delivery or stimuli-responsive systems.[16][17]

Solubility Enhancement: Like other cyclodextrins, it can form inclusion complexes with

hydrophobic drug molecules, potentially improving their aqueous solubility and dissolution

characteristics.[12][13]

Molecular Recognition: It is a useful reagent for preparing amphiphilic cyclodextrins used to

create bilayer vesicles that can recognize specific guest molecules.[6]

6-Chloro-6-deoxy-γ-CD

Key Synthetic Intermediate Functional Excipient

Synthesis of Sugammadex Drug Delivery Systems Solubility Enhancement Molecular Recognition Studies

Click to download full resolution via product page

Caption: The dual role of 6-Chloro-6-deoxy-γ-CD as an intermediate and functional excipient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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